2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine

• CAS No.: 185211-15-8
• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 2,2-dimethyl-N'-(oxolan-3-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C10H22N2O/c1-10(2,7-11)8-12-5-9-3-4-13-6-9/h9,12H,3-8,11H2,1-2H3
• InChI Key: SRKXAFFZJNNYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)CNCC1CCOC1

Description

2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine is an organic compound with a complex structure that includes both amine and oxolane functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine typically involves the reaction of 2,2-dimethylpropane-1,3-diamine with oxolane derivatives under controlled conditions. One common method includes the use of ultrasonic vibration to facilitate the reaction, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance the production process.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amine derivatives.

Scientific Research Applications

2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its application, whether in biological systems or chemical processes.

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethyl-1,3-propanediamine: Shares a similar backbone but lacks the oxolane group.

2,2-Dimethyl-1,3-dioxolan-4-methanamine: Contains a dioxolane ring instead of an oxolane ring.

(Z)-2,2-Dimethyl-3-(3-methylpenta-2,4-dien-1-yl)oxirane: Features an oxirane ring instead of an oxolane ring.

Uniqueness

2,2-Dimethyl-N~1~-[(oxolan-3-yl)methyl]propane-1,3-diamine is unique due to the presence of both the oxolane and diamine functional groups, which confer distinct chemical properties and reactivity. This combination makes it a versatile compound for various applications in research and industry.